5-methoxy DMT (fumarate)

• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;2-(5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine
• InChI: InChI=1S/C13H18N2O.C4H4O4/c1-15(2)7-6-10-9-14-13-5-4-11(16-3)8-12(10)13;5-3(6)1-2-4(7)8/h4-5,8-9,14H,6-7H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: AAZUHZAFFHIHLI-WLHGVMLRSA-N
• Isomeric SMILES: CN(C)CCC1=CNC2=C1C=C(C=C2)OC.C(=C/C(=O)O)\C(=O)O
• Canonical SMILES: CN(C)CCC1=CNC2=C1C=C(C=C2)OC.C(=CC(=O)O)C(=O)O

Description

5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT) is a potent psychedelic tryptamine structurally related to serotonin. The fumarate salt form (CAS 2641604-92-2) is a stabilized version of the compound, often used in research for improved solubility and handling . Unlike the freebase form, fumarate salts are typically crystalline solids, enhancing stability and facilitating precise dosing. 5-MeO-DMT fumarate acts primarily as a non-selective serotonin receptor agonist, with significant activity at 5-HT1A, 5-HT2A, and 5-HT2B receptors .

Comparison with Similar Compounds

Structural and Pharmacological Differences

A. 5-MeO-DMT Fumarate vs. Other Tryptamine Salts

• Succinate Salt (5-MeO-DMT Succinate): The succinate salt variant () demonstrates distinct solubility and crystallization properties compared to fumarate. While both salts enhance stability, fumarate salts are noted for their higher receptor binding affinity in related compounds like MiPT and 4-HO-MiPT .
• Oxalate Salt (5-MeO-DMT Oxalate): The oxalate salt (CAS 17286-40-7) is another stabilized form but may differ in bioavailability due to solubility variations. No direct pharmacological comparisons are available, but oxalate salts generally exhibit lower aqueous solubility than fumarates .

B. 5-MeO-DMT vs. N,N-DMT

• Potency: 5-MeO-DMT is approximately 4–10 times more potent than N,N-DMT due to the 5-methoxy substitution enhancing receptor binding .
• Subjective Effects: 5-MeO-DMT induces intense, short-lived mystical experiences (90% of users report moderate-to-strong effects) compared to the visual and auditory hallucinations typical of N,N-DMT .

C. 5-MeO-DMT vs. Other 5-Substituted Tryptamines

• 5-MeO-AMT (Alpha-Methyltryptamine):
  5-MeO-AMT has a longer duration (6–12 hours) and additional stimulant effects due to its alpha-methyl group, whereas 5-MeO-DMT’s effects last <1 hour .
• 5-MeO-DiPT ("Foxy Methoxy"):
  This compound produces more auditory distortions and less intense mystical experiences compared to 5-MeO-DMT .

Pharmacokinetic and Metabolic Profiles

• Metabolism:
  5-MeO-DMT is primarily metabolized by CYP2D6 into bufotenine (5-HO-DMT), an active metabolite, and deaminated by MAO-A. Concurrent use with MAO inhibitors (e.g., harmaline) prolongs its effects and increases systemic exposure . In contrast, N,N-DMT requires MAO inhibition (e.g., in ayahuasca) for oral activity, whereas 5-MeO-DMT fumarate’s intranasal or inhalation routes bypass this need .
• Half-Life:
  5-MeO-DMT has a shorter half-life (~15–30 minutes) compared to LSD (8–12 hours) or psilocybin (3–6 hours) .

Chemical and Handling Considerations

Solubility and Stability

Compound	Solubility (Water)	Stability Notes
5-MeO-DMT Fumarate	Moderate	Stable crystalline solid
5-MeO-DMT Succinate	High	Hygroscopic; requires dry storage
N,N-DMT Freebase	Low	Degrades rapidly in air